Highly sensitive ECL immunosensor based on multi-labeling of luminol via a dendrimer on Fe3O4 nanoparticles
RSC Advances Pub Date: 2014-05-29 DOI: 10.1039/C4RA02845G
Abstract
In this study, a dendrimer was used to multiply immobilize luminol for constructing highly sensitive microalbuminuria (mAlb) electrochemiluminescence (ECL) immunosensor. The composite dendrimer was linked to Fe3O4 magnetic nanoparticles by layer-by-layer self-assembly to fabricate a magnetically controlled mAlb immunosensor. The determination of mAlb concentration was realized by competition reactions between mAlb and glucose oxidase-labeled mAlb with anti-mAlb on the dendrimer. MAlb concentrations were determined between 2 and 322 pg mL−1, and the detection limit was 0.084 pg mL−1. The immunosensor proposed in this work was successfully applied to mAlb assay in urine samples.
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Journal Name：RSC Advances
Research Products
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CAS no.: 64258-88-4
